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Compound of Interest

Compound Name: Benzyl 2-bromoethyl ether

Cat. No.: B032766

An In-depth Technical Guide to Benzyl 2-
bromoethyl ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Benzyl 2-bromoethyl ether, a key intermediate in organic synthesis. The
information is curated for researchers, scientists, and professionals in the field of drug
development, offering detailed data, experimental protocols, and visual representations of its
synthetic and mechanistic relevance.

Core Properties and Data

Benzyl 2-bromoethyl ether is a colorless to pale yellow liquid with a characteristic aromatic
odor.[1] It is an organic compound featuring a benzyl group attached to an ethyl ether moiety,
which is further substituted with a bromine atom.[1] This structure makes it a valuable reagent
in various chemical transformations.

Physical and Chemical Properties

The key physical and chemical properties of Benzyl 2-bromoethyl ether are summarized in
the table below for easy reference and comparison.
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Property Value References
Molecular Formula CoH11BrO [L1121131141[5][6]
Molecular Weight 215.09 g/mol [211311415]61[7]
CAS Number 1462-37-9 (1131041151611 7]
Appearance C.:Ieér colorless to pale yellow S
liquid

Boiling Point 254 °C (lit.) 2113151171181
Density 1.36 g/mL at 25 °C (lit.) 213151[718]

Refractive Index (n20/D)

1.541 (lit.)

(3158l

>113 °C (>235.4 °F) - closed

Flash Point [21[31[7]
cup
Slightly soluble in water;
N Soluble in organic solvents like
Solubility [1][5]

ethanol, ether, Chloroform, and
Ethyl Acetate.

Vapor Pressure

0.0+0.5 mmHg at 25°C

[2]

Spectroscopic Data

While *H NMR, 3C NMR, IR, and Mass Spectrometry data for Benzyl 2-bromoethyl ether are
referenced in various chemical databases, detailed spectral data with peak assignments are
not readily available in the public domain.[9][10][11][12][13][14][15] Researchers are advised to
acquire this data through direct analytical measurement of their synthesized or procured
samples. A certificate of analysis from a commercial supplier would typically include this
information.[1]

Reactivity and Applications

Benzyl 2-bromoethyl ether is primarily utilized as an alkylating agent in organic synthesis.
The presence of the bromine atom makes the ethyl group susceptible to nucleophilic
substitution reactions.[1]
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Its key applications include:

e Synthesis of Muscarinic Antagonists: It serves as a crucial reactant in the preparation of
these compounds, which are used in the treatment of various conditions, including
overactive bladder and chronic obstructive pulmonary disease (COPD).[8]

o Antifungal Agent Synthesis: This ether is a building block for creating macrocyclic antifungal
antibiotics.[8][16]

 Liquid Crystal Preparation: It is used in the synthesis of copper phthalocyanine discotic liquid
crystals.[1][4][8]

o Pharmaceutical Intermediate: More broadly, it is an important intermediate in the
pharmaceutical industry for introducing the benzyloxyethyl group into target molecules.[6]

Experimental Protocols

The synthesis of Benzyl 2-bromoethyl ether is typically achieved through the bromination of
2-benzyloxyethanol. Below is a detailed methodology based on a common synthetic route.

Synthesis of Benzyl 2-bromoethyl ether from 2-
Benzyloxyethanol

Materials:

e 2-Benzyloxyethanol

o Triphenylphosphine

e N-Bromosuccinimide (NBS)
e Dichloromethane (DCM)

o Petroleum Ether

o Ethyl Acetate

Procedure:[5]
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» Dissolve 2-benzyloxyethanol and triphenylphosphine in dichloromethane in a reaction
vessel.

e Cool the stirred solution to a temperature between -10°C and -5°C using an appropriate
cooling bath.

o Slowly add N-bromosuccinimide to the reaction mixture in batches, ensuring the temperature
remains within the specified range.

» After the complete addition of NBS, continue stirring the reaction mixture at room
temperature for 1 hour.

» Monitor the reaction progress by thin-layer chromatography (TLC) until the complete
consumption of the starting material is observed.

e Once the reaction is complete, concentrate the mixture under reduced pressure to remove
the solvent.

» Purify the crude product by column chromatography on silica gel, using a 5% solution of
ethyl acetate in petroleum ether as the eluent.

o The final product, Benzyl 2-bromoethyl ether, is obtained as a light yellow liquid.[5]

Visualizations

The following diagrams, generated using Graphviz, illustrate a key synthetic workflow and a
relevant biological pathway.

Synthetic Workflow
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Synthesis of Benzyl 2-bromoethyl ether
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Caption: Synthetic workflow for Benzyl 2-bromoethyl ether.

Mechanism of Action of Muscarinic Antagonists

Benzyl 2-bromoethyl ether is a precursor for muscarinic antagonists. The diagram below
illustrates the general mechanism by which these antagonists function.
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Mechanism of Muscarinic Antagonists
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Caption: Mechanism of action of muscarinic antagonists.

Safety and Handling

Benzyl 2-bromoethyl ether is harmful if swallowed and causes skin and eye irritation.[9]
Appropriate personal protective equipment (PPE), including gloves, eye protection, and
protective clothing, should be worn when handling this compound.[3][7][9] Work should be
conducted in a well-ventilated area. Store in a cool, dry place away from incompatible materials

such as strong oxidizing agents.[12]
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Conclusion

Benzyl 2-bromoethyl ether is a versatile and important building block in the synthesis of
various organic molecules, particularly in the pharmaceutical industry. Its well-defined physical
and chemical properties, combined with its reactivity, make it a valuable tool for medicinal
chemists and researchers. This guide provides the core information necessary for its safe and
effective use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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